N'-{[(2,5-dimethylphenoxy)acetyl]oxy}-4-iodobenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(4-iodophenyl)methylidene]amino] 2-(2,5-dimethylphenoxy)acetate
• InChI: InChI=1S/C17H17IN2O3/c1-11-3-4-12(2)15(9-11)22-10-16(21)23-20-17(19)13-5-7-14(18)8-6-13/h3-9H,10H2,1-2H3,(H2,19,20)
• InChI Key: TVTCYDYQUCTODJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)OCC(=O)ON=C(C2=CC=C(C=C2)I)N
• Isomeric SMILES: CC1=CC(=C(C=C1)C)OCC(=O)O/N=C(/C2=CC=C(C=C2)I)\N
• Molecular Formula: C17H17IN2O3
• Molecular Weight: 424.23 g/mol

Description

N-{[(2,5-dimethylphenoxy)acetyl]oxy}-4-iodobenzenecarboximidamide, also known as DAPI, is a fluorescent dye widely used in scientific research. It is commonly used to stain DNA and identify the nucleus of cells. DAPI is a small molecule that can easily penetrate cell membranes, making it a useful tool in various biological applications.

Mechanism of Action

The mechanism of action of N'-{[(2,5-dimethylphenoxy)acetyl]oxy}-4-iodobenzenecarboximidamide involves binding to the minor groove of double-stranded DNA. The dye contains two benzimidazole groups that interact with the adenine-thymine base pairs of DNA. This interaction results in fluorescence emission, allowing for easy detection of the nucleus of cells.
Biochemical and Physiological Effects
N'-{[(2,5-dimethylphenoxy)acetyl]oxy}-4-iodobenzenecarboximidamide has no known biochemical or physiological effects on cells. It is a non-toxic dye that does not interfere with cellular processes. However, it is important to note that N'-{[(2,5-dimethylphenoxy)acetyl]oxy}-4-iodobenzenecarboximidamide is a mutagenic compound and should be handled with care.

Advantages and Limitations for Lab Experiments

The advantages of using N'-{[(2,5-dimethylphenoxy)acetyl]oxy}-4-iodobenzenecarboximidamide in lab experiments include its high specificity for DNA, its ease of use, and its compatibility with various imaging techniques. N'-{[(2,5-dimethylphenoxy)acetyl]oxy}-4-iodobenzenecarboximidamide is also a cost-effective dye that can be easily synthesized in large quantities. However, one limitation of using N'-{[(2,5-dimethylphenoxy)acetyl]oxy}-4-iodobenzenecarboximidamide is its mutagenic properties, which can pose a risk to researchers if not handled properly.

Future Directions

There are several future directions for research involving N'-{[(2,5-dimethylphenoxy)acetyl]oxy}-4-iodobenzenecarboximidamide. One area of interest is the development of new fluorescent dyes with improved properties, such as increased specificity or reduced toxicity. Another area of research is the use of N'-{[(2,5-dimethylphenoxy)acetyl]oxy}-4-iodobenzenecarboximidamide in combination with other dyes or imaging techniques to improve the visualization of cellular structures. Additionally, research on the mutagenic properties of N'-{[(2,5-dimethylphenoxy)acetyl]oxy}-4-iodobenzenecarboximidamide and ways to mitigate these effects is an important area of study.

Synthesis Methods

The synthesis of N'-{[(2,5-dimethylphenoxy)acetyl]oxy}-4-iodobenzenecarboximidamide involves several steps, starting with the reaction of 4-iodobenzenecarboximidamide with 2,5-dimethylphenol to form an intermediate product. This intermediate is then reacted with acetic anhydride and pyridine to produce the final product, N'-{[(2,5-dimethylphenoxy)acetyl]oxy}-4-iodobenzenecarboximidamide. The synthesis of N'-{[(2,5-dimethylphenoxy)acetyl]oxy}-4-iodobenzenecarboximidamide has been optimized to improve yield and purity, making it a cost-effective and reliable method for producing the dye.

Scientific Research Applications

N'-{[(2,5-dimethylphenoxy)acetyl]oxy}-4-iodobenzenecarboximidamide is widely used in scientific research as a tool for identifying and visualizing DNA. It binds specifically to the minor groove of double-stranded DNA, allowing for easy detection and visualization of the nucleus of cells. N'-{[(2,5-dimethylphenoxy)acetyl]oxy}-4-iodobenzenecarboximidamide is commonly used in fluorescence microscopy, flow cytometry, and other imaging techniques. It is also used in research on cell division, DNA damage, and chromatin structure.